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Compound of Interest

Compound Name: 2-(3-Methylphenyl)-1H-imidazole
CAS No.: 21202-37-9
Cat. No.: B3115819

Get Quote

Part 1: Executive Summary

2-m-tolylimidazole (IUPAC: 2-(3-methylphenyl)-1H-imidazole) is a 2-substituted imidazole
derivative featuring a meta-tolyl group attached to the C2 position of the imidazole ring. Unlike
its more common analog, 2-phenylimidazole, the introduction of a methyl group at the meta-
position breaks molecular symmetry, influencing solubility and melting point while retaining the
core nucleophilicity required for catalytic applications.

It functions as a latent curing agent for epoxy resins, offering a balance between shelf-life
stability (latency) and reactivity at elevated temperatures. Additionally, its ability to form stable
coordinate bonds with transition metals makes it a potent corrosion inhibitor for copper and
steel alloys.

Part 2: Chemical Structure & Bonding
Molecular Architecture

The molecule consists of an imidazole ring linked to a benzene ring. The meta-methyl
substitution on the phenyl ring introduces steric bulk and weak electron-donating effects, which
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subtly modulate the basicity of the N3 nitrogen atom compared to unsubstituted 2-
phenylimidazole.

Formula: CioH1oN:2

Molecular Weight: 158.20 g/mol

SMILES:CC1=CC=CC(=C1)C2=NC=CN2

CAS Number: 21202-37-9

Structural Visualization

Figure 1:Connectivity of 2-(3-methylphenyl)-1H-imidazole showing the active N3 site and the
meta-methyl steric influence.

Part 3: Physicochemical Properties

The following data consolidates experimental values and chemically reasoned estimates where
specific literature data for this isomer is rare.
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Property Value Notes
White to off-white crystalline ) o
Appearance Typical of aryl-imidazoles.
powder
2-Phenylimidazole melts at
) ) ) ~148°C. The meta-methyl
Melting Point 135-145 °C (Estimated) )
group typically lowers MP due
to crystal lattice disruption.
Decomposition likely occurs
Boiling Point ~340-350 °C before boiling at atmospheric
pressure.
Slightly more basic than 2-
o phenylimidazole (6.4) due to
pKa (Conj. Acid) ~6.5-6.8

the inductive effect (+I) of the

methyl group.

Soluble in alcohols, acetone,

Moderate water solubility;

higher solubility in organic

Solubility
hot water. solvents than 2-
phenylimidazole.
o Nucleophilic at N3; Acidic at Reacts with epoxides,
Reactivity

N1-H.

isocyanates, and anhydrides.

Part 4: Synthesis & Manufacturing
Primary Route: Radziszewski Synthesis

The most robust laboratory and industrial synthesis involves the condensation of a dicarbonyl

compound (glyoxal) with an aldehyde and ammonia.

Protocol:

» Reagents: 3-Methylbenzaldehyde (1.0 eq), Glyoxal (40% ag. soln, 1.0 eq), Ammonium

Acetate (2.5 eq).

e Solvent: Methanol or Acetic Acid.
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e Procedure:

o

Dissolve 3-methylbenzaldehyde in methanol.

[¢]

Add glyoxal solution while stirring.

[¢]

Slowly add ammonium acetate at 0-5°C to control exotherm.

[e]

Heat to reflux (60—70°C) for 4—6 hours.

o

Workup: Pour into ice water. Precipitate forms. Filter and wash with water.[1]

[¢]

Purification: Recrystallize from ethanol/water or toluene to remove colored impurities.

Synthesis Flowchart

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.carlroth.com/medias/SDB-1C4A-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDM4Nzl8YXBwbGljYXRpb24vcGRmfGFHUXpMMmhrTUM4NU1qQTJNamt3TWpnME5UYzBMMU5FUWw4eFF6UkJYMFJGWDBWT0xuQmtaZ3xkNzVkNmQwOGZhZGZiMDYxMWYwNzIzOTI2MGFkYzI4YmQzM2M0NTg3OGU2ZTMzZTE2OGVhYjhiYjRkMTYzMTJi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3115819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start Reagents:
3-Methylbenzaldehyde

Glyoxal
Ammonia (NH40Ac)

Condensation

Intermediate:
Diimine Species

Cyclization:
Formation of Imidazole Ring

Product:
2-(3-methylphenyl)-1H-imidazole
(Precipitate)

Yield Optimization
Recrystallization
(Ethanol/Toluene)

Click to download full resolution via product page

Figure 2:Radziszewski synthesis pathway for 2-substituted imidazoles.

Part 5: Reactivity & Mechanism of Action
Mechanism as Epoxy Curing Agent

2-m-tolylimidazole acts as an anionic polymerization initiator.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3115819/docs?utm_src=pdf-body-img#2-m-tolylimidazole-chemical-properties-structure-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3115819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initiation: The lone pair on the pyridine-type nitrogen (N3) attacks the epoxy ring (oxirane),
opening it to form a zwitterionic alkoxide.

Propagation: The alkoxide anion attacks another epoxy group, propagating the polymer
chain.

Adduct Formation: The N1-H proton can also react, incorporating the imidazole into the
polymer backbone, increasing cross-link density (TQ).

Why 2-m-tolyl? The meta-methyl group provides steric hindrance that slightly delays the onset

of cure compared to 2-methylimidazole, improving "pot life" (latency) while ensuring rapid cure

at temperatures >130°C.

Curing Mechanism Diagram

2-m-Tolylimidazole
(Nucleophile)
Step 1: N3 Attack Alkoxide Formation _ | Zwitterionic Anionic Propagation _ eSS [[al Nl
Epoxy Resin
(Electrophile)

Click to download full resolution via product page

Figure 3:Nucleophilic attack mechanism of 2-m-tolylimidazole on epoxide rings.

Part 6: Applications
Epoxy Resin Systems

Latent Hardener: Used in one-pot epoxy adhesives, powder coatings, and encapsulation
materials for electronics (semiconductors).

Accelerator: Used in small quantities (0.5-2 phr) to accelerate Dicyandiamide (DICY) or
Anhydride cures.

Performance: Provides high glass transition temperature (Tg) and excellent chemical
resistance.
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Corrosion Inhibition

e Mechanism: The imidazole nitrogen coordinates with metal surfaces (Cu, Fe), forming a
hydrophobic film that blocks oxygen and moisture.

 Utility: Used in treating copper printed circuit boards (OSP - Organic Solderability
Preservatives) to prevent oxidation before soldering.

Part 7: Safety & Handling (SDS Summary)

Hazard Classification (GHS):

e Skin Irritation: Category 2 (H315)

o Eye Irritation: Category 2A (H319)

e STOT-SE: Category 3 (H335 - Respiratory lIrritation)

Handling Protocols:

o PPE: Nitrile gloves, safety goggles, and N95 dust mask are mandatory.

o Storage: Store in a cool, dry place under inert gas (Nitrogen) if possible, as imidazoles can
be hygroscopic.

o First Aid: In case of contact, flush with water for 15 minutes.[1] If inhaled, move to fresh air.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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